Cas no 618070-62-5 (5-(TRIFLUOROMETHYL)-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 5-(TRIFLUOROMETHYL)-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 618070-62-5
• MF: C₁₁H₆F₄N₂O₂
• MW: 274.171156406403
• MDL: MFCD03934807
• CID: 955230
• PubChem ID: 5057010
• Update Time: 2025-05-20

5-(TRIFLUOROMETHYL)-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHYL)-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-(4-FLUOROPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-(4-fluorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• 1-(4-fluoro-phenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• AC1NMTVA
• AC1Q72CR
• CTK7C0821
• SureCN2856265
• SXVYAOLQOXWZLQ-UHFFFAOYSA-N
• CS-0060248
• 1-(4-fluorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• W18890
• 618070-62-5
• Z241107242
• MFCD03934807
• EN300-28259
• AKOS000263812
• DTXSID90407862
• SCHEMBL2856265
• AS-72399

• MDL： MFCD03934807
• Inchi： 1S/C11H6F4N2O2/c12-6-1-3-7(4-2-6)17-9(11(13,14)15)8(5-16-17)10(18)19/h1-5H,(H,18,19)
• InChI Key： SXVYAOLQOXWZLQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Exact Mass: 274.03700
• Monoisotopic Mass: 274.03654009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 2.72840

Additional information on 5-(TRIFLUOROMETHYL)-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID

5-(Trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid: A Comprehensive Overview

The compound 5-(Trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 618070-62-5, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound features a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a trifluoromethyl group at the 5-position and a 4-fluorophenyl group at the 1-position imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of selective kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group, being an electron-withdrawing substituent, enhances the stability of the molecule and increases its lipophilicity, which is crucial for drug bioavailability. Additionally, the 4-fluorophenyl group contributes to the molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions. These properties make 5-(Trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared via a variety of methods, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of the synthesis process but also allow for better control over the product's purity and yield. Researchers have also explored the use of this compound as a building block for constructing more complex molecular architectures, such as macrocycles and dendrimers, which have potential applications in nanotechnology and materials science.

The biological evaluation of this compound has revealed its potential as an antimicrobial agent and an anticancer drug. In vitro studies have demonstrated its ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis. Furthermore, preclinical trials have shown that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential use in chemotherapy. These findings underscore the importance of continued research into the pharmacological properties of this compound.

In conclusion, 5-(Trifluoromethyl)-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid, with its unique chemical structure and versatile properties, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its applications span across multiple disciplines, from drug discovery to materials science, making it a subject of intense interest for researchers worldwide. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play an even more significant role in future scientific breakthroughs.